Cas no 1261909-40-3 (3-Amino-5-(2,4-difluorophenyl)benzoic acid)

3-Amino-5-(2,4-difluorophenyl)benzoic acid structure
1261909-40-3 structure
Product Name:3-Amino-5-(2,4-difluorophenyl)benzoic acid
CAS No:1261909-40-3
MF:C13H9F2NO2
MW:249.212870359421
MDL:MFCD18319942
CID:2762813
PubChem ID:53225856
Update Time:2025-04-21

3-Amino-5-(2,4-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261909-40-3
    • DTXSID70689588
    • 3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%
    • 3-AMINO-5-(2,4-DIFLUOROPHENYL)BENZOIC ACID
    • 5-Amino-2',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18319942
    • 3-Amino-5-(2,4-difluorophenyl)benzoic acid
    • MDL: MFCD18319942
    • Inchi: 1S/C13H9F2NO2/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
    • InChI Key: SZJONBVUFSITFP-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)N)F

Computed Properties

  • Exact Mass: 249.06013485Da
  • Monoisotopic Mass: 249.06013485Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.3Ų

3-Amino-5-(2,4-difluorophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327055-5 g
3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%; .
1261909-40-3 95%
5g
€1159.00 2023-06-21
abcr
AB327055-5g
3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%; .
1261909-40-3 95%
5g
€1159.00 2025-04-21
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